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Compound of Interest

Compound Name: Metaterol Hydrochloride
CAS No.: 55688-38-5
Cat. No.: B125795
Get Quote
. J

Executive Summary & Compound Profile

Metaterol Hydrochloride (CAS: 55688-38-5) is a sympathomimetic amine and

-adrenergic agonist structurally related to phenylephrine.[1] As a research chemical often used
in pharmacological profiling, it possesses potent biological activity affecting smooth muscle and
cardiovascular systems.[1]

Proper disposal is not merely a janitorial task; it is a critical component of experimental integrity
and environmental stewardship.[1] Unlike common buffers, Metaterol HCI must be managed as
a High-Potency Active Pharmaceutical Ingredient (HP-API) due to its potential to induce
tachycardia, hypertension, and other adrenergic responses even at low environmental
concentrations.[1]

Physicochemical & Hazard Profile
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Property Data Relevance to Disposal

Unique identifier for waste
CAS Number 55688-38-5

labeling.[1]

Organic nitrogenous
Chemical Formula compound; requires

incineration.[1]
Molecular Weight 231.72 g/mol N/A

CRITICAL: Do NOT dispose of
Solubility Water-soluble; Hygroscopic down drains.[1] Highly mobile

in water systems.[1]

o ) Treat as Toxic (Target Organ:

Hazard Class Sympathomimetic Agonist )

Cardiovascular).[1]

) ) ) Dust generation risk during

Appearance Light brown/Off-white solid

solid waste transfer.[1]

Core Directive: Disposal Protocols

The Golden Rule: Metaterol Hydrochloride is strictly incineration-only.[1] Under no
circumstances should this compound, or solutions containing it, be discharged into municipal
wastewater or laboratory sink drains.[1]

A. Solid Waste Disposal (Pure Substance &
Contaminated Solids)

Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.[1]

e Containment: Place solid waste in a dedicated wide-mouth HDPE (High-Density
Polyethylene) jar.[1] Glass is acceptable but poses a breakage risk during transport.[1]

e Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong acids in the
waste stream to prevent uncontrolled reactions.[1]

e Labeling: Affix a hazardous waste tag immediately.[1]
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o Constituents: "Metaterol Hydrochloride"[1][2][3][4][5][6]

o Hazard Checkbox: "Toxic"[1]

e Sealing: Ensure the lid is screw-tight. If the waste includes fine powder, tape the lid to
prevent loosening due to vibration during transit.[1]

B. Liquid Waste Disposal (Stock Solutions & Reaction
Media)

Applicability: Unused stock solutions, HPLC effluent, and cell culture media containing
Metaterol.[1]

o Solvent Compatibility: Determine the primary solvent (Water, DMSO, Methanol).[1]
o Aqueous Solutions: Collect in "Aqueous Toxic" waste containers.[1]
o Organic Solutions: Collect in "Organic Solvent” waste containers.[1]

o Deactivation (Not Recommended): Do not attempt to chemically deactivate Metaterol (e.qg.,
using bleach or strong acids) in the lab.[1] The reaction byproducts of phenethylamines can
be unpredictable and potentially more toxic.[1] Rely on commercial incineration.

e Trace Precipitation: If Metaterol precipitates out of solution in the waste container, this is
acceptable provided the container is destined for incineration.[1]

C. Empty Container Management (The "RCRA Empty"
Standard)

To classify a container as "empty" and dispose of it as regular trash (if local regulations permit)
or glass recycling, you must follow the Triple Rinse Protocol:

» Rinse 1: Add solvent (water or methanol) to 10% of container volume.[1] Shake vigorously.
Decant rinsate into Liquid Hazardous Waste.

» Rinse 2: Repeat. Decant into waste.

¢ Rinse 3: Repeat. Decant into waste.
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o Defacement: Completely deface or remove the original label.[1] Mark as "EMPTY."

Operational Visualizations
Figure 1: Waste Stream Decision Matrix

This logic flow ensures compliant segregation of Metaterol waste streams.[1]
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Caption: Decision matrix for segregating Metaterol Hydrochloride waste. Note the strict
prohibition of drain disposal.[1]

Emergency Response: Spill Management

Accidental spills of Metaterol HCI powder pose an inhalation risk.[1][7] The following protocol
minimizes aerosolization.
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Figure 2: Dry Powder Spill Response Workflow
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Caption: Step-by-step workflow for managing dry powder spills to prevent inhalation exposure.
Detailed Spill Steps:

¢ Isolate: Mark the area.[1] If the spill is significant (>100 mg) and outside a fume hood,
evacuate the immediate area to let dust settle.[1]

o PPE: Standard lab coat and safety glasses are insufficient for powder spills.[1] Respiratory
protection (N95 or P100) is mandatory to prevent inhalation of the agonist.[1]

o Wet Method: Do not dry sweep.[1] Cover the spill with paper towels dampened with water or
a mild detergent.[1] This traps the powder.[1]

¢ Collection: Scoop the damp pile into a waste bag.

o Surface Decon: Wipe the surface three times with soap and water.[1] Metaterol is water-
soluble, so simple aqueous cleaning is effective.[1]

Regulatory & Compliance Context
US EPA (RCRA) Classification

Metaterol Hydrochloride is not explicitly listed on the EPA's P-list (Acutely Hazardous) or U-
list.[1] However, under the Resource Conservation and Recovery Act (RCRA), the generator
(you) is responsible for determining if the waste exhibits hazardous characteristics.[1]

o Determination: Due to its pharmacological potency (

considerations for sympathomimetics), it should be managed as Non-RCRA Regulated
Hazardous Waste (unless mixed with RCRA solvents) but treated with the same rigor as P-
listed compounds.[1]
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e Best Practice: Many institutions default all "drugs" and "research chemicals" to high-
temperature incineration streams to ensure complete destruction and eliminate
environmental liability.[1]

Storage for Disposal

o Incompatibility: Store waste containers away from strong oxidizers.[1][2] Metaterol contains
secondary amine and alcohol groups which can react vigorously with oxidizers.[1]

o Shelf Life in Waste: Do not accumulate waste for more than 90 days (standard satellite
accumulation area rule).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Metaterol Hydrochloride proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125795/docs#metaterol-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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